molecular formula C14H16ClN5 B8395678 N4-(4-chlorophenyl)6-pyrrolidin-1-yl-pyrimidine-4,5-diamine

N4-(4-chlorophenyl)6-pyrrolidin-1-yl-pyrimidine-4,5-diamine

Cat. No.: B8395678
M. Wt: 289.76 g/mol
InChI Key: SFVOTKACKKRKBW-UHFFFAOYSA-N
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Description

N4-(4-chlorophenyl)6-pyrrolidin-1-yl-pyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C14H16ClN5 and its molecular weight is 289.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16ClN5

Molecular Weight

289.76 g/mol

IUPAC Name

4-N-(4-chlorophenyl)-6-pyrrolidin-1-ylpyrimidine-4,5-diamine

InChI

InChI=1S/C14H16ClN5/c15-10-3-5-11(6-4-10)19-13-12(16)14(18-9-17-13)20-7-1-2-8-20/h3-6,9H,1-2,7-8,16H2,(H,17,18,19)

InChI Key

SFVOTKACKKRKBW-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=NC=NC(=C2N)NC3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-N4-(4-chlorophenyl)-pyrimidine-4,5-diamine I-(1A-1)a (114 mg, 0.45 mmol) and pyrrolidine (1 ml, excess) were combined and heated with stirring at 100° C. for 2 hours. The reaction mixture was diluted with saturated NaHCO3 solution and extracted with ethyl acetate. The organic layers were combined, dried (Na2SO4), filtered, and evaporated to dryness to yield the desired compound I-(17A-1)a (131 mg, quantitative) as an orange-brown solid: +ESI MS (M+1) 290.3; 1H NMR (500 MHz, CD3OD) δ 7.85 (s, 1H), 7.45 (d, J=8.8 Hz, 2H), 7.26 (d, J=8.8 Hz, 2H), 3.63 (m, 4H), 1.96 (m, 4H).
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